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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of (4-
(1-Hydroxyethyl)phenyl)boronic acid. Due to the limited availability of specific quantitative

solubility data for this compound in publicly accessible literature, this document focuses on

providing qualitative solubility information, general trends based on related compounds, and

robust experimental protocols to enable researchers to determine its solubility in various

solvents.

(4-(1-Hydroxyethyl)phenyl)boronic acid is an organoboron compound featuring a boronic

acid group and a hydroxyethyl substituent on a phenyl ring. This structure imparts a degree of

polarity, influencing its solubility. Generally, it is characterized as a white to off-white solid. The

presence of the hydroxyl group suggests its solubility in polar solvents.[1]

Qualitative Solubility of (4-(1-
Hydroxyethyl)phenyl)boronic acid
(4-(1-Hydroxyethyl)phenyl)boronic acid is soluble in polar solvents such as water and

alcohols.[1] The hydroxyethyl group enhances its solubility and reactivity, making it a useful

building block in organic synthesis, particularly in coupling reactions.[1]
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Solubility of Structurally Related Phenylboronic
Acids
To provide a quantitative context, the following table summarizes the solubility data for the

parent compound, phenylboronic acid, in various organic solvents. This data can serve as a

useful proxy for estimating the solubility behavior of (4-(1-Hydroxyethyl)phenyl)boronic acid,

though the hydroxyethyl substituent will likely increase its polarity and affinity for polar solvents.

Solvent Chemical Class
Solubility of
Phenylboronic Acid

Reference

Water Protic
1.9 g/100 g H₂O at 20

°C
[2][3]

Dipropyl ether Ether High [3]

Acetone Ketone High [2][3][4]

3-Pentanone Ketone High [3][4]

Chloroform Halogenated Moderate [2][3][4]

Methylcyclohexane Hydrocarbon Very Low [2][3][4]

Phenylboronic acid generally exhibits high solubility in ethers and ketones, moderate solubility

in chloroform, and very low solubility in hydrocarbons.[2][3][4] The introduction of substituents

on the phenyl ring can alter the solubility profile. For instance, introducing an isobutoxy group

generally increases solubility in most organic solvents compared to the parent phenylboronic

acid.[5]

Experimental Protocol: Determination of Solubility
by the Dynamic Method
A common and reliable technique for determining the solubility of boronic acids is the dynamic

method, which involves measuring the temperature at which a solid solute completely dissolves

in a solvent upon controlled heating.
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Principle: This method is based on observing the disappearance of turbidity of a solid-liquid

mixture as the temperature is slowly increased. The temperature at which the solution becomes

clear is considered the solubility temperature for that specific composition.

Apparatus:

Jacketed glass vessel

Magnetic stirrer

Temperature probe (thermocouple or Pt100)

Luminance probe or laser beam and detector for turbidity measurement

Heating/cooling circulator

Procedure:

Sample Preparation: A precise amount of the solute, (4-(1-Hydroxyethyl)phenyl)boronic
acid, and the chosen solvent are weighed directly into the jacketed glass vessel.

Heating: The mixture is stirred vigorously while the temperature of the vessel is slowly

increased at a constant rate (e.g., 0.1-0.5 °C/min) using the circulator.

Turbidity Measurement: The turbidity of the solution is continuously monitored. This can be

done visually or, for more accuracy, by measuring the intensity of a light beam passing

through the solution with a luminance probe.

Determination of Dissolution Temperature: The temperature at which the last solid particles

disappear and the solution becomes completely clear is recorded as the solubility

temperature for that specific mole fraction.

Data Collection: The procedure is repeated with different compositions of solute and solvent

to construct a solubility curve (solubility as a function of temperature).
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Dynamic Method for Solubility Determination
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Dynamic Solubility Determination Workflow

Application in Suzuki-Miyaura Cross-Coupling
(4-(1-Hydroxyethyl)phenyl)boronic acid is a valuable reagent in Suzuki-Miyaura cross-

coupling reactions, a powerful method for forming carbon-carbon bonds.[1] Understanding its

solubility is crucial for optimizing reaction conditions, as the choice of solvent significantly

impacts reaction kinetics and yield.

The catalytic cycle of the Suzuki-Miyaura reaction generally involves three key steps: oxidative

addition, transmetalation, and reductive elimination.
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Suzuki-Miyaura Coupling Catalytic Cycle
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Suzuki-Miyaura Coupling Pathway

In conclusion, while specific quantitative solubility data for (4-(1-Hydroxyethyl)phenyl)boronic
acid is not readily available, its chemical structure suggests solubility in polar solvents. The

provided data for phenylboronic acid and the detailed experimental protocol for solubility

determination offer a strong foundation for researchers working with this compound. A thorough

understanding of its solubility is paramount for its effective use in synthetic applications such as

the Suzuki-Miyaura cross-coupling reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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